Cas no 301305-76-0 (ethyl 2-(3,4-dimethoxybenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate)

• Product Name: ethyl 2-(3,4-dimethoxybenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate
• CAS No: 301305-76-0
• MF: C₁₉H₂₁NO₅S
• MW: 375.438744306564
• CID: 5920301
• PubChem ID: 986278
• Update Time: 2025-10-30

ethyl 2-(3,4-dimethoxybenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3,4-dimethoxybenzamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• 4H-Cyclopenta[b]thiophene-3-carboxylic acid, 2-[(3,4-dimethoxybenzoyl)amino]-5,6-dihydro-, ethyl ester
• Oprea1_139712
• ethyl 2-[(3,4-dimethoxybenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• SR-01000400813-1
• UNM000003521901
• 301305-76-0
• F0060-0153
• ETHYL 2-(3,4-DIMETHOXYBENZAMIDO)-4H,5H,6H-CYCLOPENTA[B]THIOPHENE-3-CARBOXYLATE
• AKOS001601932
• Oprea1_834948
• SR-01000400813
• ethyl 2-(3,4-dimethoxybenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate

• Inchi： 1S/C19H21NO5S/c1-4-25-19(22)16-12-6-5-7-15(12)26-18(16)20-17(21)11-8-9-13(23-2)14(10-11)24-3/h8-10H,4-7H2,1-3H3,(H,20,21)
• InChI Key： UEKFHFJQYIKZRO-UHFFFAOYSA-N
• SMILES： C12CCCC=1C(C(OCC)=O)=C(NC(=O)C1=CC=C(OC)C(OC)=C1)S2

Computed Properties

• Exact Mass: 375.11404394g/mol
• Monoisotopic Mass: 375.11404394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 102Ų

Additional information on ethyl 2-(3,4-dimethoxybenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate

Comprehensive Overview of Ethyl 2-(3,4-Dimethoxybenzamido)-4H,5H,6H-Cyclopenta[b]thiophene-3-carboxylate (CAS No. 301305-76-0)

Ethyl 2-(3,4-dimethoxybenzamido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate (CAS No. 301305-76-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. This compound belongs to the class of cyclopenta[b]thiophene derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both dimethoxybenzamido and ester functional groups in its structure makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, researchers have focused on the potential of ethyl 2-(3,4-dimethoxybenzamido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate as a building block for designing novel bioactive molecules. Its CAS No. 301305-76-0 is frequently searched in scientific databases, reflecting its relevance in current studies. The compound's thiophene core is particularly noteworthy, as thiophene derivatives are widely studied for their anti-inflammatory, antimicrobial, and anticancer properties. This aligns with the growing demand for innovative therapeutic agents in the pharmaceutical industry.

One of the key advantages of CAS No. 301305-76-0 lies in its synthetic flexibility. The ethyl carboxylate group allows for further derivatization, enabling researchers to tailor the compound for specific applications. For instance, it can serve as a precursor for the development of small-molecule inhibitors targeting enzymes or receptors involved in disease pathways. This adaptability has made it a subject of interest in high-throughput screening campaigns, where its potential as a lead compound is being evaluated.

The 3,4-dimethoxybenzamido moiety in ethyl 2-(3,4-dimethoxybenzamido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate is another critical feature. This structural element is often associated with enhanced bioavailability and binding affinity, which are essential for drug development. Recent trends in computational chemistry and molecular docking studies have highlighted the compound's potential interactions with biological targets, further driving its popularity in virtual screening pipelines.

From an industrial perspective, the demand for CAS No. 301305-76-0 has been steadily increasing, particularly in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly methods to produce this compound, such as catalysis and microwave-assisted reactions, which reduce waste and energy consumption. This aligns with the broader shift toward environmentally responsible practices in chemical manufacturing.

In summary, ethyl 2-(3,4-dimethoxybenzamido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate (CAS No. 301305-76-0) represents a compelling area of research with multifaceted applications. Its structural features, combined with the growing interest in thiophene-based therapeutics and sustainable chemistry, position it as a valuable compound for future scientific advancements. As the field continues to evolve, this molecule is likely to play a pivotal role in the discovery of next-generation bioactive agents.